![molecular formula C24H19ClFNO4S B2803006 [4-(3-chloro-4-methylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone CAS No. 1114658-34-2](/img/structure/B2803006.png)
[4-(3-chloro-4-methylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone
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Description
[4-(3-chloro-4-methylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone is a useful research compound. Its molecular formula is C24H19ClFNO4S and its molecular weight is 471.93. The purity is usually 95%.
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Scientific Research Applications
Novel Heterocycles and Synthesis
The compound has been investigated within the context of synthesizing novel heterocyclic compounds, contributing to the development of new chemical entities. Research demonstrated the synthesis of various heterocycles, including dihydro-pyrano[3,2-c][2,1]benzothiazinones and pyrano[3,2-c][1,2]thiazinones, indicating the versatility of the chemical framework for generating diverse structural analogs (Coppo & Fawzi, 1998).
Crystal and Molecular Structure Analysis
The structural characterization of side products in the synthesis of benzothiazinones related to anti-tuberculosis drug candidates highlights the relevance of the compound in drug discovery. Crystallographic analysis helps in understanding the structural basis of drug action and optimizing drug design (Eckhardt et al., 2020).
Chemical Transformations and Mechanistic Insights
Research on benzothiazinone derivatives revealed insights into chemical transformations and reaction mechanisms. The reaction of chloro-benzothiazinones with "push-pull" enamines showcases the compound's utility in synthesizing 1,3-dicarbonyl compounds and benzothiazinone spiro derivatives, offering a window into the reactivity and potential applications of these moieties in medicinal chemistry (Nazarenko et al., 2008).
DFT and Computational Studies
The compound and its derivatives have been subject to computational studies, including density functional theory (DFT) analysis, to predict molecular properties, stability, and reactivity. These studies contribute to a deeper understanding of the molecular characteristics and facilitate the design of molecules with desired properties (Huang et al., 2021).
properties
IUPAC Name |
[4-(3-chloro-4-methylphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-ethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClFNO4S/c1-3-31-19-9-5-16(6-10-19)24(28)23-14-27(18-8-4-15(2)20(25)13-18)21-12-17(26)7-11-22(21)32(23,29)30/h4-14H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQSHCBXJAZYUOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC(=C(C=C4)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClFNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.